Cas no 1216894-97-1 ({2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}amine hydrochloride)

• Product Name: {2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}amine hydrochloride
• CAS No: 1216894-97-1
• MF: C₄H₁₀ClN₅S
• MW: 195.673696994781
• MDL: MFCD13193876
• CID: 4578471
• Update Time: 2025-07-20

{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}amine hydrochloride
• 2-((1-Methyl-1H-tetrazol-5-yl)thio)ethan-1-amine hydrochloride

• MDL： MFCD13193876
• Inchi： 1S/C4H9N5S.ClH/c1-9-4(6-7-8-9)10-3-2-5;/h2-3,5H2,1H3;1H
• InChI Key： GJRXRCHMBVOGFJ-UHFFFAOYSA-N
• SMILES： S(C1=NN=NN1C)CCN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on {2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}amine hydrochloride

Comprehensive Overview of {2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}amine hydrochloride (CAS No. 1216894-97-1)

{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}amine hydrochloride is a specialized chemical compound with significant applications in pharmaceutical and biochemical research. Its CAS number, 1216894-97-1, serves as a unique identifier in global chemical databases. This compound features a tetrazole ring, a heterocyclic structure known for its stability and versatility in drug design. Researchers often explore its potential as a bioisostere for carboxylic acids, making it valuable in medicinal chemistry.

The growing interest in small molecule therapeutics has brought attention to compounds like {2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}amine hydrochloride. Its thioether linkage and amine hydrochloride moiety contribute to its unique physicochemical properties, which are critical for drug solubility and bioavailability. Recent studies highlight its potential in targeting enzyme inhibition, particularly in kinase and protease research, aligning with current trends in precision medicine.

In synthetic chemistry, CAS No. 1216894-97-1 is often utilized as a building block for more complex structures. Its methyl-tetrazole component is particularly noteworthy, as tetrazole derivatives are increasingly used in click chemistry applications. This aligns with the rising demand for high-efficiency coupling reactions in drug discovery pipelines. The compound's stability under various pH conditions makes it suitable for formulation development.

From a molecular modeling perspective, {2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}amine hydrochloride offers interesting possibilities for structure-activity relationship (SAR) studies. Computational chemists frequently investigate its electronic properties and conformational flexibility, which are crucial for ligand-receptor interactions. These characteristics make it relevant to current research in computer-aided drug design (CADD), a rapidly growing field in pharmaceutical sciences.

The analytical characterization of 1216894-97-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets rigorous quality standards required for preclinical research. With increasing emphasis on reproducibility in scientific studies, proper characterization of specialized compounds like this has become more important than ever.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes for tetrazole-containing compounds. The environmental impact of chemical synthesis has become a significant concern, making atom economy and reduced waste generation important considerations. {2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}amine hydrochloride presents opportunities for developing eco-friendly synthetic protocols that minimize hazardous byproducts.

The storage and handling of CAS 1216894-97-1 require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical storage guidelines should be followed to maintain its stability. The compound typically appears as a white to off-white crystalline powder with good shelf life when stored under recommended conditions of temperature and humidity.

Recent patent literature reveals growing interest in tetrazole derivatives for various therapeutic applications. {2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}amine hydrochloride serves as a key intermediate in several patented synthetic routes, particularly for central nervous system (CNS) targeted compounds. This reflects the broader pharmaceutical industry's focus on neurological disorders and neurodegenerative diseases.

From a regulatory perspective, compounds like 1216894-97-1 are subject to standard chemical safety assessment protocols. While not currently listed on major restricted substance inventories, proper material safety data documentation is essential for research and development purposes. The compound's structure-activity profile continues to be evaluated in various in vitro and in vivo models to better understand its potential applications.

The future research directions for {2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}amine hydrochloride may include exploration of its metabolic stability and pharmacokinetic properties. As the pharmaceutical industry places greater emphasis on drug-like properties early in the discovery process, such evaluations become increasingly valuable. The compound's modular structure also makes it suitable for combinatorial chemistry approaches, which remain important in high-throughput screening programs.

In conclusion, CAS No. 1216894-97-1 represents an interesting case study in modern medicinal chemistry. Its combination of tetrazole and thioether functionalities offers multiple points for structural modification, making it a versatile tool for researchers. As scientific understanding of heterocyclic compounds continues to evolve, {2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}amine hydrochloride will likely maintain its relevance in both academic and industrial research settings.